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Compound of Interest

Compound Name: Isofistularin-3

Cat. No.: B15603043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the marine natural product

Isofistularin-3, focusing on its natural origins and the current understanding of its biosynthetic

pathways. The information presented herein is intended to serve as a valuable resource for

researchers in natural product chemistry, marine biotechnology, and drug discovery.

Natural Sources of Isofistularin-3
Isofistularin-3 is a brominated alkaloid primarily isolated from marine sponges of the genus

Aplysina (Order Verongiida, Family Aplysinidae).[1][2] These sponges are known for producing

a diverse array of bromotyrosine-derived secondary metabolites, which are believed to play a

role in chemical defense.[1][3][4]

The following table summarizes the key marine sponge species that have been identified as

natural sources of Isofistularin-3.
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Marine Sponge
Species

Family
Geographic
Location

Reference

Aplysina aerophoba Aplysinidae Mediterranean Sea [1][5][6]

Aplysina archeri Aplysinidae Caribbean Sea [2][7][8][9]

Aplysina lacunosa Aplysinidae Caribbean Sea [7]

Aplysina cavernicola Aplysinidae Mediterranean Sea [3][4]

These sponges accumulate brominated isoxazoline alkaloids, including Isofistularin-3, in

concentrations that can reach up to 10% of their dry weight.[3][4] The production of these

compounds is a characteristic feature of the order Verongiida and contributes significantly to

their chemical taxonomy.[2]

Biosynthesis of Isofistularin-3
The biosynthesis of Isofistularin-3, like other bromotyrosine alkaloids, is thought to originate

from the amino acid phenylalanine.[10][11] While the complete enzymatic pathway has not

been fully elucidated, a putative pathway has been proposed based on the identification of

likely precursors and intermediates. The biosynthesis is believed to involve a series of

enzymatic reactions, including hydroxylation, bromination, deamination, methylation, and oxime

formation, ultimately leading to the formation of the characteristic spiroisoxazoline moiety.[10]

[11]

The following diagram illustrates the proposed biosynthetic pathway for the monomeric

precursor of Isofistularin-3. The dimeric structure of Isofistularin-3 is then likely formed

through the linkage of two such monomeric units.
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Caption: Proposed biosynthetic pathway of Isofistularin-3.
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Experimental Protocols
Isolation and Purification of Isofistularin-3
The following is a generalized protocol for the isolation and purification of Isofistularin-3 from

Aplysina sponges, based on commonly employed methodologies in natural product chemistry.

Collection and Preparation of Sponge Material:

Collect sponge samples (e.g., Aplysina aerophoba) and freeze them immediately at -20°C.

Lyophilize the frozen sponge material to remove water.

Grind the dried sponge tissue into a fine powder.

Extraction:

Extract the powdered sponge material exhaustively with methanol (MeOH) or a mixture of

dichloromethane (CH2Cl2) and methanol at room temperature.

Combine the extracts and evaporate the solvent under reduced pressure to obtain a crude

extract.

Solvent Partitioning:

Suspend the crude extract in a mixture of MeOH/H2O and partition successively with n-

hexane, CH2Cl2, and ethyl acetate (EtOAc).

Isofistularin-3 is typically found in the more polar fractions (e.g., CH2Cl2 and EtOAc).

Chromatographic Purification:

Subject the bioactive fraction to column chromatography on silica gel, eluting with a

gradient of n-hexane and EtOAc.

Further purify the Isofistularin-3 containing fractions using preparative Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) on a C18

reversed-phase column with a suitable solvent system (e.g., MeOH/H2O gradient).
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The following diagram illustrates a typical workflow for the isolation and purification of

Isofistularin-3.
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Caption: General workflow for Isofistularin-3 isolation.

Structural Characterization
The structure of isolated Isofistularin-3 is typically elucidated using a combination of modern

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are crucial for determining the carbon-hydrogen framework and

the connectivity of the molecule.[2][12]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the molecular formula of the compound.[13] Fragmentation patterns observed in MS/MS can

provide further structural information.

Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy: These techniques provide

information about the functional groups present in the molecule and its electronic properties,

respectively.

Conclusion
Isofistularin-3 is a noteworthy marine-derived bromotyrosine alkaloid with significant biological

activities. Its primary natural sources are sponges of the genus Aplysina. The proposed

biosynthetic pathway, originating from phenylalanine, highlights the complex enzymatic

machinery within these marine invertebrates. The detailed experimental protocols for its

isolation and characterization provide a solid foundation for further research into this and

related compounds. A deeper understanding of the biosynthesis of Isofistularin-3 could pave

the way for biotechnological production methods, ensuring a sustainable supply for future drug

development endeavors.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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